Cas no 178688-08-9 (3-Pyrrolidinamine,1-(trifluoroacetyl)-, (3S)- (9CI))

3-Pyrrolidinamine,1-(trifluoroacetyl)-, (3S)- (9CI) structure
178688-08-9 structure
Product Name:3-Pyrrolidinamine,1-(trifluoroacetyl)-, (3S)- (9CI)
CAS No:178688-08-9
MF:C6H9F3N2O
MW:182.143671751022
MDL:MFCD11849574
CID:112952
PubChem ID:10845131
Update Time:2025-04-18

3-Pyrrolidinamine,1-(trifluoroacetyl)-, (3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinamine,1-(trifluoroacetyl)-, (3S)- (9CI)
    • (S)-1-(3-aminopyrrolidin-1-yl)-2,2,2-trifluoroethanone
    • 3-Pyrrolidinamine, 1-(trifluoroacetyl)-, (S)- (9CI)
    • (S)-1-Trifluoroacetyl-3-pyrrolidinamine
    • 1-[(3S)-3-AMINOPYRROLIDIN-1-YL]-2,2,2-TRIFLUOROETHANONE
    • 178688-08-9
    • AKOS017515127
    • SCHEMBL4634897
    • (S)-1-(trifluoroacetyl)pyrrolidin-3-yl amine
    • MDL: MFCD11849574
    • Inchi: 1S/C6H9F3N2O/c7-6(8,9)5(12)11-2-1-4(10)3-11/h4H,1-3,10H2/t4-/m0/s1
    • InChI Key: ZTUXUCVZUZQGGS-BYPYZUCNSA-N
    • SMILES: FC(C(N1CC[C@@H](C1)N)=O)(F)F

Computed Properties

  • Exact Mass: 182.06677
  • Monoisotopic Mass: 182.06669740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.33

3-Pyrrolidinamine,1-(trifluoroacetyl)-, (3S)- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Advanced ChemBlocks
P40431-1G
(S)-1-Trifluoroacetyl-3-pyrrolidinamine
178688-08-9 95%
1G
$560 2023-09-15
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